N-(((4-((Isopropyl)phenylamino)phenyl)amino)thioxomethyl)-2-phenylethanamide

• IUPAC Name: 2-phenyl-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]acetamide
• InChI: InChI=1S/C24H25N3OS/c1-18(2)27(21-11-7-4-8-12-21)22-15-13-20(14-16-22)25-24(29)26-23(28)17-19-9-5-3-6-10-19/h3-16,18H,17H2,1-2H3,(H2,25,26,28,29)
• InChI Key: HTLYEAXMQHGEBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C2=CC=C(C=C2)NC(=S)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C24H25N3OS
• Molecular Weight: 403.5 g/mol
• CAS No.: 1024372-05-1

Description

N-(((4-((Isopropyl)phenylamino)phenyl)amino)thioxomethyl)-2-phenylethanamide is a chemical compound with the molecular formula C23H23N3OS. It has a molecular weight of 389.51.

Scientific Research Applications

Synthesis and Structural Properties

SYNTHESIS, SPECTROSCOPIC AND STRUCTURAL PROPERTIES OF NOVEL SUBSTITUTED 2-TRICHLOROMETHYL-3-PHENYL-1,3-THIAZOLIDIN-4-ONES explores the synthesis of novel compounds through the reaction of chloral with substituted anilines, leading to various derivatives including those with thioxomethyl groups. This research demonstrates the complexity and potential for creating a wide array of structurally related compounds, providing a foundation for understanding the synthesis routes that could apply to N-(((4-((Isopropyl)phenylamino)phenyl)amino)thioxomethyl)-2-phenylethanamide (Issac & Tierney, 1996).

Potential Applications

The investigations into Chemistry of Alkyl Phosphites Toward Nitrogen-Containing Compounds offer insights into the reactivity of alkyl phosphites with nitrogen-containing molecules, highlighting efficient approaches to synthesizing alpha-amino-, beta-amino-, and/or enaminophosphonates. This research is relevant for understanding how this compound could potentially react in the presence of similar reagents, indicating its utility in pharmaceutical chemistry (Abdou, Barghash, & Bekheit, 2015).

Investigations of the Chemistry of Alkyl Phosphites Toward Nitrogen-Containing Compounds Efficient Approaches to α-Amino-, β-Amino-, and/or Enaminophosphonates

further elucidates the chemical reactivity of alkyl phosphites with nitrogen-containing compounds, underscoring their significance in synthesizing compounds with potential pharmaceutical applications. Such studies offer a glimpse into the broader chemical interactions and potential uses of complex molecules like this compound in creating biologically active compounds (Abdou, Barghash, & Bekheit, 2015).